Cas no 61857-83-8 (2,2-Dimethyl-5-(3-thienyl)-1,3-dioxane-4,6-dione)

• Product Name: 2,2-Dimethyl-5-(3-thienyl)-1,3-dioxane-4,6-dione
• CAS No: 61857-83-8
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• MDL: MFCD08458279
• CID: 501908
• PubChem ID: 87560859
• Update Time: 2025-04-19

2,2-Dimethyl-5-(3-thienyl)-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione,2,2-dimethyl-5-(3-thienyl)-
• 2,2-Dimethyl-5-(3-thienyl)-1,3-dioxane-4,6-dione
• 2,2-dimethyl-5-thiophen-3-yl-1,3-dioxane-4,6-dione
• 2,2-Dimethyl-5-(3-thienyl)-4,6-diketo-1,3-dioxan
• 2,2-dimethyl-5-(thien-3-yl)-1,3-dioxane-4,6-dione
• 2,2-Dimethyl-5-thiophen-3-yl-[1,3]d
• 2,2-DIMETHYL-5-THIOPHEN-3-YL-[1,3]DIOXANE-4,6-DIONE
• 5-(Thienyl)meldrum's Acid
• ioxane-4,6-dione
• 2,2-dimethyl-5-(thiophen-3-yl)-1,3-dioxane-4,6-dione
• NSC643156
• Isopropylidene-.beta.-thiofurfurylidene malonate
• HAGWJJFKVFSZLP-UHFFFAOYSA-N
• NCI60_014625
• AS-69049
• AKOS015842236
• NSC-643156
• CHEMBL2005136
• D3759
• 61857-83-8
• 2.2-dimethyl-5-(3-thienyl)-1.3-dioxane-4.6-dione
• SCHEMBL11576500
• 2,2-Dimethyl-5-(thiophen-3-yl)-[1,3]dioxane-4,6-dione
• MFCD08458279
• CS-0206543
• AC-15546
• D90220
• DTXSID50327294

• MDL： MFCD08458279
• Inchi： 1S/C10H10O4S/c1-10(2)13-8(11)7(9(12)14-10)6-3-4-15-5-6/h3-5,7H,1-2H3
• InChI Key： HAGWJJFKVFSZLP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(=O)OC(C)(C)OC1=O

Computed Properties

• Exact Mass: 226.03000
• Monoisotopic Mass: 226.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 2

Experimental Properties

• Density: 1.303
• Melting Point: 130°C(lit.)
• Boiling Point: 465.5 °C at 760 mmHg
• Flash Point: 235.3 °C
• Refractive Index: 1.535
• PSA: 80.84000
• LogP: 1.66780